Cas no 2229522-93-2 (2,2-difluoro-2-(5-methylpyrazin-2-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(5-methylpyrazin-2-yl)acetic acid
• CAS No: 2229522-93-2
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 6264943
• PubChem ID: 165900114
• Update Time: 2025-06-10

2,2-difluoro-2-(5-methylpyrazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(5-methylpyrazin-2-yl)acetic acid
• 2229522-93-2
• EN300-1950599

• Inchi： 1S/C7H6F2N2O2/c1-4-2-11-5(3-10-4)7(8,9)6(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： ZCYKJBIQRAFUSZ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=NC(C)=CN=1)F

Computed Properties

• Exact Mass: 188.03973376g/mol
• Monoisotopic Mass: 188.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.1Ų

Additional information on 2,2-difluoro-2-(5-methylpyrazin-2-yl)acetic acid

Comprehensive Overview of 2,2-Difluoro-2-(5-methylpyrazin-2-yl)acetic Acid (CAS No. 2229522-93-2)

2,2-Difluoro-2-(5-methylpyrazin-2-yl)acetic acid (CAS No. 2229522-93-2) is a fluorinated pyrazine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoroacetic acid moiety attached to a 5-methylpyrazine ring, has garnered attention due to its structural versatility and bioactivity. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in the development of novel enzyme inhibitors and metabolic modulators.

The growing interest in fluorinated compounds like 2,2-difluoro-2-(5-methylpyrazin-2-yl)acetic acid stems from their enhanced stability, bioavailability, and ability to mimic natural metabolites. In recent years, fluorinated molecules have become a hotspot in medicinal chemistry, addressing challenges such as drug resistance and target specificity. This compound’s pyrazine core further expands its utility, as pyrazines are known for their role in flavoring agents, fragrances, and bioactive molecules.

From a synthetic perspective, CAS No. 2229522-93-2 offers intriguing opportunities for organic chemists. Its difluoroacetic acid group can participate in diverse reactions, including esterifications, amide couplings, and nucleophilic substitutions. These properties make it a valuable intermediate for constructing complex molecules, particularly in the synthesis of heterocyclic compounds and small-molecule therapeutics. Recent publications highlight its use in fragment-based drug design, where its modular structure facilitates rapid optimization of lead compounds.

In agrochemical research, 2,2-difluoro-2-(5-methylpyrazin-2-yl)acetic acid is being investigated for its potential as a plant growth regulator or pesticide precursor. The fluorine atoms in its structure can enhance lipophilicity, improving membrane permeability and environmental persistence—a critical factor in crop protection. As sustainability becomes a priority in agriculture, this compound’s efficacy at low concentrations aligns with the demand for eco-friendly solutions.

Analytical characterization of CAS No. 2229522-93-2 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm its structural integrity and assess suitability for high-value applications. Quality control protocols emphasize the removal of trace impurities, ensuring compliance with regulatory standards for pharmaceutical intermediates.

Looking ahead, the demand for 2,2-difluoro-2-(5-methylpyrazin-2-yl)acetic acid is expected to rise alongside advancements in precision medicine and green chemistry. Its compatibility with biocatalysis and continuous flow synthesis positions it as a candidate for scalable, sustainable production. As researchers unravel its mechanistic interactions, this compound may unlock new pathways in metabolic engineering and therapeutic development, solidifying its place in modern chemical innovation.